Cas no 114049-73-9 (1-acetyl-1,2-dihydro-3H-Pyrrol-3-one)

• Product Name: 1-acetyl-1,2-dihydro-3H-Pyrrol-3-one
• CAS No: 114049-73-9
• MF: C₆H₇NO₂
• MW: 125.125281572342
• CID: 106131
• PubChem ID: 45092680
• Update Time: 2025-04-18

1-acetyl-1,2-dihydro-3H-Pyrrol-3-one Chemical and Physical Properties

Names and Identifiers

• 1-acetyl-1,2-dihydro-3H-Pyrrol-3-one
• 1-acetyl-2H-pyrrol-3-one
• 3H-Pyrrol-3-one,1-acetyl-1,2-dihydro-
• 3H-Pyrrol-3-one,1-acetyl-1,2-dihydro-(9CI)
• 1-Acetyl-1H-pyrrol-3(2H)-one
• 114049-73-9

• Inchi： 1S/C6H7NO2/c1-5(8)7-3-2-6(9)4-7/h2-3H,4H2,1H3
• InChI Key： XHHBGWNQXNWLQQ-UHFFFAOYSA-N
• SMILES： O=C1C=CN(C(C)=O)C1

Computed Properties

• Exact Mass: 125.04771
• Monoisotopic Mass: 125.047678466g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 184
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.6
• Topological Polar Surface Area: 37.4Ų

Experimental Properties

• PSA: 37.38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolines Pyrrolines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolines